Cas no 954041-82-8 (N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide)

• Product Name: N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide
• CAS No: 954041-82-8
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5765321
• PubChem ID: 16891968
• Update Time: 2025-06-03

N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• F5021-0758
• N'-cyclopentyl-N-[3-[4-(dimethylamino)phenyl]propyl]oxamide
• N-cyclopentyl-N'-{3-[4-(dimethylamino)phenyl]propyl}ethanediamide
• N1-cyclopentyl-N2-(3-(4-(dimethylamino)phenyl)propyl)oxalamide
• AKOS024490776
• 954041-82-8
• N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide

• Inchi： 1S/C18H27N3O2/c1-21(2)16-11-9-14(10-12-16)6-5-13-19-17(22)18(23)20-15-7-3-4-8-15/h9-12,15H,3-8,13H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： XZVFCFDIIMYUIE-UHFFFAOYSA-N
• SMILES： O=C(C(NCCCC1C=CC(=CC=1)N(C)C)=O)NC1CCCC1

Computed Properties

• Exact Mass: 317.21032711g/mol
• Monoisotopic Mass: 317.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.4Ų

Additional information on N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide

Comprehensive Overview of N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide (CAS No. 954041-82-8)

N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide (CAS No. 954041-82-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This diamide derivative features a cyclopentyl group and a dimethylamino-substituted phenylpropyl moiety, making it a subject of interest for drug discovery and molecular design. Researchers are particularly intrigued by its potential role in modulating biological pathways, though its exact mechanisms remain under investigation.

The compound's ethanediamide backbone is a critical feature, as it provides a versatile scaffold for interactions with biological targets. Its N-cyclopentyl and N'-{3-4-(dimethylamino)phenylpropyl} substituents contribute to its lipophilicity and electronic properties, which are essential for bioavailability and target binding. Recent studies have explored its potential in addressing neurodegenerative disorders and metabolic syndromes, aligning with current trends in precision medicine and personalized therapeutics.

In the context of AI-driven drug discovery, N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide exemplifies how computational modeling can accelerate the identification of novel bioactive molecules. Its structure has been analyzed using machine learning algorithms to predict binding affinities and optimize pharmacokinetic profiles. This aligns with the growing demand for sustainable chemistry and green synthesis methods, as researchers seek eco-friendly routes to synthesize such complex molecules.

The compound's CAS No. 954041-82-8 is frequently searched in academic databases and patent filings, reflecting its relevance in intellectual property and innovation-driven industries. Its potential applications span cancer research, inflammatory diseases, and central nervous system (CNS) disorders, making it a multidisciplinary focus. However, further in vitro and in vivo studies are needed to validate its efficacy and safety profiles.

From a synthetic chemistry perspective, the preparation of N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide involves multi-step organic reactions, including amide coupling and reductive amination. These methods are often optimized for yield and purity, catering to the stringent requirements of pharmaceutical development. The compound's stability under various conditions is also a key consideration for formulation scientists.

As the scientific community continues to explore small-molecule therapeutics, compounds like N-cyclopentyl-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide highlight the intersection of medicinal chemistry and biotechnology. Its study contributes to broader discussions on drug repurposing and targeted therapy, which are among the most searched topics in contemporary biomedical literature. Future research may uncover its utility in combination therapies or as a diagnostic tool, further expanding its impact.